Dahlein 5.3
Description
Dahlein 5.3 is a bioactive peptide isolated from the skin secretions of the Australian aquatic frog Litoria dahlii. Its sequence was determined using electrospray mass spectrometry, as reported by Wegener et al. (2001) . This peptide belongs to a class of antimicrobial peptides (AMPs) known for their role in innate immune defense.
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
GLLASLGKVLGGYLAEKLKP |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Gaps
Analytical Methodologies
The use of electrospray mass spectrometry for this compound’s sequencing contrasts with modern approaches like molecular docking (as applied in small-molecule studies, e.g., ).
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